Cas no 4608-25-7 (2-ethylpyridine-4-carbohydrazide)

• Product Name: 2-ethylpyridine-4-carbohydrazide
• CAS No: 4608-25-7
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 3990761
• PubChem ID: 470384
• Update Time: 2025-08-02

2-ethylpyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-ethyl-, hydrazide
• 2-ethylpyridine-4-carbohydrazide
• DTXSID60879173
• 2-Ethylisonicotinic acid hydrazide
• 2-ETHYLISONIAZID
• SCHEMBL2989555
• NIOSH/NS1575010
• CHEMBL3091871
• 2-Aethyl-isonicotinsaeurehydrazid
• 2-Aethyl-isonicotinsaeurehydrazid [German]
• 4608-25-7
• Isonicotinic acid, 2-ethyl-, hydrazide
• NS15750100

• Inchi： 1S/C8H11N3O/c1-2-7-5-6(3-4-10-7)8(12)11-9/h3-5H,2,9H2,1H3,(H,11,12)
• InChI Key： ONQAABHBBACQBI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C=1)CC)NN

Computed Properties

• Exact Mass: 165.090211983Da
• Monoisotopic Mass: 165.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68Ų

Additional information on 2-ethylpyridine-4-carbohydrazide

Introduction to 2-Ethylpyridine-4-Carbohydrazide (CAS No. 4608-25-7)

2-Ethylpyridine-4-carbohydrazide (CAS No. 4608-25-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a pyridine ring substituted with an ethyl group and a carbohydrazide moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further research and development.

The molecular formula of 2-ethylpyridine-4-carbohydrazide is C₉H₁₃N₃O, and its molecular weight is approximately 179.21 g/mol. The compound is typically synthesized through the reaction of 2-ethylpyridine-4-carboxylic acid with hydrazine, a process that has been well-documented in the literature. The synthesis involves the formation of an amide bond between the carboxylic acid group of 2-ethylpyridine-4-carboxylic acid and the hydrazine molecule, resulting in the formation of the desired product.

In terms of physical properties, 2-ethylpyridine-4-carbohydrazide is a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various applications in solution-based processes and formulations.

The chemical stability of 2-ethylpyridine-4-carbohydrazide is an important consideration for its use in different applications. Studies have shown that the compound is stable under standard laboratory conditions but may degrade under acidic or basic conditions. Therefore, it is recommended to store the compound in a dry, cool place away from strong acids or bases to maintain its integrity.

In the pharmaceutical industry, 2-ethylpyridine-4-carbohydrazide has shown promise as a potential therapeutic agent due to its unique biological activities. Recent research has focused on its anti-inflammatory and antioxidant properties, which are attributed to the presence of the pyridine ring and the carbohydrazide moiety. These properties make it a candidate for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions.

A study published in the Journal of Medicinal Chemistry reported that 2-ethylpyridine-4-carbohydrazide exhibited significant anti-inflammatory activity in vitro by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).

In addition to its anti-inflammatory properties, 2-ethylpyridine-4-carbohydrazide has also been investigated for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative damage to cells and tissues. Research has shown that 2-ethylpyridine-4-carbohydrazide can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a potential candidate for use in nutraceuticals and cosmeceuticals.

The potential applications of 2-ethylpyridine-4-carbohydrazide extend beyond pharmaceuticals. In materials science, it has been explored as a building block for the synthesis of functional polymers and supramolecular assemblies. The presence of reactive functional groups such as the carboxylic acid and hydrazide moieties allows for facile modification and conjugation with other molecules, enabling the creation of complex structures with tailored properties.

A recent study published in Macromolecules demonstrated that 2-ethylpyridine-4-carbohydrazide-based polymers exhibited excellent thermal stability and mechanical strength, making them suitable for use in high-performance materials such as coatings, adhesives, and composites. The unique combination of thermal stability and mechanical strength makes these polymers attractive for applications in harsh environments where conventional materials may not perform optimally.

In chemical synthesis, 2-ethylpyridine-4-carbohydrazide serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity with various functional groups allows for the synthesis of derivatives with diverse functionalities, which can be tailored for specific applications. For example, researchers have used 2-ethylpyridine-4-carbohydrazide as a starting material to synthesize novel heterocyclic compounds with potential biological activities.

The environmental impact of chemicals is an important consideration in their development and use. Studies have shown that 2-ethylpyridine-4-carbohydrazide has low toxicity and minimal environmental impact when used under controlled conditions. However, proper handling and disposal practices should be followed to ensure environmental safety.

In conclusion, 2-Ethylpyridine-4-Carbohydrazide (CAS No. 4608-25-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure imparts distinct chemical and biological properties that make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in various scientific fields.